Cas no 2229048-49-9 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229048-49-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5923141
• PubChem ID: 165827084
• Update Time: 2025-11-04

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid
• 1-[(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl]cyclopropane-1-carboxylic acid
• 2229048-49-9
• EN300-1915827

• Inchi： 1S/C9H11BrN2O2/c1-12-6(4-7(10)11-12)5-9(2-3-9)8(13)14/h4H,2-3,5H2,1H3,(H,13,14)
• InChI Key： JTEWSSIRFJIYSU-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC2(C(=O)O)CC2)N(C)N=1

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229048-49-9)

The compound 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229048-49-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a cyclopropane carboxylic acid moiety and a brominated pyrazole ring, make it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in CAS No. 2229048-49-9 is its role as a building block for heterocyclic compounds. Heterocycles are fundamental to modern pharmaceuticals, and the presence of both a pyrazole and a cyclopropane group in this molecule offers versatile reactivity for further derivatization. This aligns with the increasing demand for novel small molecule therapeutics and agrochemicals, as highlighted by recent advancements in combinatorial chemistry and high-throughput screening technologies.

From a synthetic chemistry perspective, the bromo substituent at the 3-position of the 1-methyl-1H-pyrazole ring provides an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly relevant given the current focus on C-H activation and transition metal-catalyzed reactions in organic synthesis. The cyclopropane carboxylic acid moiety, on the other hand, is a valuable pharmacophore that can influence the conformational and electronic properties of drug candidates, making it a sought-after feature in medicinal chemistry.

In the context of agrochemical applications, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid has shown promise as a precursor for the development of new pesticides and herbicides. The pyrazole ring system is a common motif in many commercial agrochemicals, and the introduction of a cyclopropane group can enhance the stability and bioavailability of these compounds. This is especially important in light of the increasing resistance to existing pesticides and the need for more environmentally friendly solutions.

The physicochemical properties of CAS No. 2229048-49-9 also make it an attractive candidate for further study. Its moderate solubility in organic solvents and relatively stable nature under standard laboratory conditions facilitate its handling and incorporation into more complex molecules. Researchers are particularly interested in its potential to serve as a bioisostere for other carboxylic acid-containing compounds, a strategy often employed in drug design to improve pharmacokinetic properties.

Recent publications and patent filings indicate a growing interest in 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid as a key intermediate in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These therapeutic targets are at the forefront of current drug discovery efforts, particularly in oncology and metabolic disorders. The compound's ability to introduce both steric constraint (via the cyclopropane ring) and hydrogen-bonding capacity (through the carboxylic acid) makes it particularly valuable for these applications.

From a commercial perspective, the availability of CAS No. 2229048-49-9 from specialty chemical suppliers has increased in recent years, reflecting its growing importance in research and development. This availability is crucial for academic and industrial researchers alike, as it enables more extensive exploration of its potential applications. The compound's relatively straightforward synthesis from commercially available starting materials also contributes to its appeal as a research tool.

Looking ahead, the future of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid appears promising. As the pharmaceutical and agrochemical industries continue to seek novel chemical entities with improved properties, compounds like this that offer multiple points for diversification are likely to remain in high demand. Its compatibility with modern synthetic methodologies, including flow chemistry and microwave-assisted synthesis, further enhances its utility in contemporary research settings.

In conclusion, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229048-49-9) represents an important building block in modern chemical research. Its unique structural features, combined with its versatility in synthesis and potential biological activities, make it a compound of significant interest across multiple disciplines. As research into its applications continues to expand, it is likely to play an increasingly important role in the development of new therapeutic agents and agrochemical solutions.